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Compound of Interest

Compound Name: Keto-itraconazole

Cat. No.: B608329

A Note on Terminology: The compound "Keto-itraconazole" is not a recognized chemical
name in the provided documentation. This guide pertains to Itraconazole, a potent triazole
antifungal agent. It is possible this was a conflation with a similar antifungal, Ketoconazole. The
following information is specific to Itraconazole.

Itraconazole is classified as a hazardous substance and requires careful handling to minimize
exposure.[1] It is harmful if swallowed, causes skin and serious eye irritation, and may cause
respiratory irritation.[2][3][4] As a potent pharmaceutical compound, it is crucial to use a
combination of engineering controls and personal protective equipment (PPE) to ensure a safe
working environment.[5][6][7]

Hazard Identification and Safety Data Summary

Proper handling of Itraconazole is predicated on a clear understanding of its potential hazards
and physical properties. The following tables summarize key quantitative safety data.

Table 1: Toxicological Data for Itraconazole
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Parameter Value Species Reference
Acute Oral LD50 >320 mg/kg Rat [1114]

Acute Oral LD50 >320 mg/kg Mouse [1]

Acute Oral LD50 >200 mg/kg Dog [1]
Intraperitoneal LD50 100 mg/kg Rat [4]
Intravenous LD50 40 mg/kg Rat [1]
Intravenous LD50 46.4 mg/kg Mouse [1]

Table 2: Physical and Storage Properties

Property Information
Appearance White to off-white powder
Storage Temperature 15 - 25 °C[8]

N Store in a dry, well-ventilated place in a tightly
Storage Conditions ) ) )
closed, light-resistant container.[8][9]

Incompatible Materials Oxidizing agents[2]

Personal Protective Equipment (PPE) for Handling
Itraconazole

A comprehensive PPE strategy is mandatory to prevent skin, eye, and respiratory exposure.
The following table outlines the recommended PPE for handling powdered Itraconazole.

Table 3: Recommended Personal Protective Equipment
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Specifications and Best

Body Part PPE Recommendation .
Practices
Nitrile or Viton™ gloves are
suitable.[3] Gloves should be
Hands Chemical-resistant gloves tested according to EN 374.[8]

Always wash hands thoroughly
after handling.[2][8]

o If there is a splash hazard, a
Safety glasses with side- )
Eyes/Face ) full face shield should be worn
shields or goggles ) .
in addition to goggles.[10]

A particulate filter respirator
(e.g., N95 or P2) is necessary
when handling the powder to

) ] avoid dust formation.[8] Use in

Respiratory NIOSH-approved respirator )

a well-ventilated area,
preferably within a fume hood
or ventilated balance

enclosure.[8][11]

Along-sleeved lab coat is
required.[11] For larger
gquantities or in situations with
Body Protective clothing/Lab coat a higher risk of contamination,
disposable gowns or "bunny
suits” that close in the back are

recommended.[12]

Operational Plans: Handling and Disposal

Adherence to standardized procedures is critical for minimizing risk. The following sections
provide step-by-step guidance for handling Itraconazole and managing waste.

Experimental Workflow for Handling Itraconazole
Powder
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This workflow outlines the essential steps for safely weighing and preparing a solution of

Itraconazole in a laboratory setting.

Preparation

1. Designate Handling Area
(e.g., Fume Hood, Ventilated Enclosure)

2. Don Appropriate PPE
(Gloves, Gown, Goggles, Respirator)

3. Gather All Necessary Equipment
(Spatula, Weigh Paper, Vials, Solvent)

Proceed to handling

Hangling
\/

4. Carefully Weigh ltraconazole
(Minimize dust generation)

5. Transfer Powder to Container

6. Add Solvent and Dissolve

7. Securely Seal Container

Proceed to cleanup

Post-Handling

8. Decontaminate Work Surface

9. Dispose of Contaminated Materials
(See Disposal Plan)

10. Doff PPE Correctly

11. Wash Hands Thoroughly
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Caption: A step-by-step workflow for the safe handling of powdered Itraconazole.

Disposal Plan for Itraconazole Waste

Proper disposal of Itraconazole and contaminated materials is essential to prevent
environmental contamination and accidental exposure.

Waste Collection

1. Collect Solid Waste 2. Collect Liquid Waste
(Contaminated PPE, weigh paper, etc.) (Unused solutions, rinsates)

Containment

3. Place Solid Waste in Labeled, 4. Place Liquid Waste in Labeled,
Sealed Hazardous Waste Bag/Container Sealed Hazardous Waste Container

Final Disposal

5. Store Waste in Designated Area
(Away from incompatible materials)

'

6. Arrange for Pickup by an
Approved Waste Disposal Plant/Vendor

Click to download full resolution via product page

Caption: A procedural diagram for the safe disposal of Itraconazole waste.

Emergency Procedures

Spill Response:

e Evacuate and alert personnel in the immediate area.[1]
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Wearing appropriate PPE, cover the spill with an absorbent material to control dust.[8]

Carefully sweep or scoop up the material and place it into a suitable, sealed container for
disposal.[2]

Clean the spill area with soap and water.

Ventilate the affected area.[8]
First Aid Measures:

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes.[2][3] Get medical attention if irritation persists.[9]

e Eye Contact: Rinse cautiously with water for several minutes, including under the eyelids, for
at least 15 minutes.[2] Remove contact lenses if present and easy to do. Seek immediate
medical attention.[9]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.[2][9]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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